Cas no 1270486-11-7 (2-(4-bromo-2-nitrophenyl)pyrrolidine)

• Product Name: 2-(4-bromo-2-nitrophenyl)pyrrolidine
• CAS No: 1270486-11-7
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 5821469
• PubChem ID: 129946192
• Update Time: 2025-06-08

2-(4-bromo-2-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(4-bromo-2-nitrophenyl)-
• 2-(4-bromo-2-nitrophenyl)pyrrolidine
• 1270486-11-7
• EN300-1911097

• Inchi： 1S/C10H11BrN2O2/c11-7-3-4-8(9-2-1-5-12-9)10(6-7)13(14)15/h3-4,6,9,12H,1-2,5H2
• InChI Key： IMMWUIBFGHNUIA-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 340.0±42.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Additional information on 2-(4-bromo-2-nitrophenyl)pyrrolidine

Introduction to 2-(4-bromo-2-nitrophenyl)pyrrolidine (CAS No. 1270486-11-7)

2-(4-bromo-2-nitrophenyl)pyrrolidine, with the CAS number 1270486-11-7, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structure, which combines a pyrrolidine ring with a substituted aromatic moiety. The presence of the bromo and nitro groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 2-(4-bromo-2-nitrophenyl)pyrrolidine is particularly noteworthy for its potential in drug discovery and development. The pyrrolidine ring, a five-membered heterocycle, is known for its ability to form stable complexes with metal ions and its involvement in various biological processes. The bromo and nitro substituents on the phenyl ring introduce additional reactivity and functional versatility, making this compound an attractive candidate for further exploration.

Recent studies have highlighted the potential of 2-(4-bromo-2-nitrophenyl)pyrrolidine in several areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its utility as a key intermediate in the synthesis of novel antiviral agents. The bromo group can be readily substituted or modified to introduce a wide range of functional groups, while the nitro group can be reduced to an amino group, providing a platform for further chemical modifications.

In the context of drug discovery, 2-(4-bromo-2-nitrophenyl)pyrrolidine has shown promise as a scaffold for developing compounds with improved pharmacological properties. Its ability to modulate specific biological targets, such as enzymes and receptors, has been explored in various preclinical studies. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are implicated in several diseases including cancer and neurodegenerative disorders.

The synthetic accessibility of 2-(4-bromo-2-nitrophenyl)pyrrolidine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the reaction of 4-bromo-2-nitrobenzaldehyde with pyrrolidine under mild conditions, followed by reduction and functionalization steps to achieve the desired derivatives. These synthetic strategies not only enhance the availability of the compound but also facilitate its use in high-throughput screening assays.

In addition to its applications in drug discovery, 2-(4-bromo-2-nitrophenyl)pyrrolidine has been investigated for its potential as a probe molecule in chemical biology. Its unique structure allows it to interact with specific cellular targets, providing insights into biological processes at the molecular level. For instance, studies have shown that this compound can be used to probe protein-protein interactions and signaling pathways, which are crucial for understanding disease mechanisms.

The safety profile of 2-(4-bromo-2-nitrophenyl)pyrrolidine is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 2-(4-bromo-2-nitrophenyl)pyrrolidine (CAS No. 1270486-11-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutics and bioactive molecules. Continued research into this compound is likely to yield important insights and advancements in the field.